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Compound of Interest

Compound Name: 4-Bromobenzaldehyde-13C6

Cat. No.: B12408855

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the typical data and methodologies presented in a
Certificate of Analysis (CoA) for 4-Bromobenzaldehyde-13Cs. A COA is a critical document that
ensures the identity, purity, and quality of a chemical standard, which is essential for regulated
industries such as pharmaceuticals and for achieving reliable results in research.[1][2] While
CoAs are specific to a particular lot, this document synthesizes information from various
suppliers to present a representative analysis.

Compound Identification and Specifications

The first section of a CoA provides fundamental information to unequivocally identify the
compound. For 4-Bromobenzaldehyde-13Ce, this includes its chemical structure with isotopic
labeling, CAS numbers for both the labeled and unlabeled forms, and its molecular formula and

weight.
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Identifier Value Source

Analyte Name 4-Bromobenzaldehyde-13Ce LGC Standards[3]
MedChemEXxpress,

Labeled CAS Number 1037620-59-9

ChemicalBook[4][5]

LGC Standards, Sigma-

Unlabeled CAS Number 1122-91-4 ]
Aldrich[3]
Molecular Formula 13CeHsBroO MedChemExpress|[5]
Molecular Weight 190.97 g/mol Shimadzu, Eurisotop[6][7]
0O=C[13C]1=[13CH][13CH]=--
SMILES INVALID-LINK--[13CH]= MedChemExpress|[5]
[13CH]1
ZRYZBQLXDKPBDU- _
INChl Key ChemicalBook][8]
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Quantitative Analysis: Purity and Isotopic Enrichment

This section details the quantitative results from analytical testing. For isotopically labeled
standards, two key parameters are chemical purity and isotopic enrichment. Chemical purity
measures the percentage of the target compound relative to any impurities, while isotopic
enrichment confirms the percentage of 13C atoms at the specified positions.

Parameter Specification Typical Method
Chemical Purity >95.0% HPLC, GC
Isotopic Enrichment >99% 13C Mass Spectrometry, NMR

Note: The specifications are typical minimums cited by suppliers like Shimadzu and Eurisotop.
[6][7] The actual result for a specific batch would be provided on its CoA.

Physical and Chemical Properties
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Physical characteristics are also reported to ensure the material is consistent with reference

data for the unlabeled compound.

Property Value

Source

White to off-white crystalline

Appearance AD PHARMACHEM[9]
powder
Melting Point 55-58 °C Sigma-Aldrich
Boiling Point 123-125°C/ 31 hPa Sigma-Aldrich
N Store at 2-30°C, in a cool, dry ) )
Storage Conditions Sigma-Aldrich

place

Experimental Protocols & Workflows

A CoA is the final output of a rigorous quality control process. The following sections describe

the methodologies used to obtain the data and the overall workflow for generating the

certificate.

Logical Flow of Analytical Verification

The identity and purity of a chemical standard are confirmed through a series of orthogonal

analytical techniques. Each test provides a piece of evidence that, when combined, gives a

comprehensive quality assessment of the material.

Analytical Tests

NMR Spectroscopy Mass Spectrometry IR Spectroscopy

HPLC /GC

]

/

Isotopic Enrichment

Identity & Structure Chemical Purity
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Analytical techniques and the quality attributes they confirm.

General Certificate of Analysis (CoA) Generation
Workflow

The process of generating a CoA involves several distinct steps, from sample collection to final
approval, ensuring traceability and accuracy.[10]

1. Sample Collection 2. Analytical Testing 3. Data Compilation 4. Comparison vs. 5. CoA Report 6. QA Review & Product
(From Production Batch) (HPLC, NMR, MS, etc.) & Interpretation Specifications Generation Approval Release

Click to download full resolution via product page

A typical workflow for generating a Certificate of Analysis.

Methodology Details

While a specific CoA may cite proprietary methods, the following are standard, publicly
recognized protocols for the key analyses performed.

1. Purity Determination by High-Performance Liquid Chromatography (HPLC)

o Purpose: To separate, identify, and quantify each component in a mixture, thereby
determining the chemical purity of the main compound.

e Protocol Outline:

[¢]

Instrument: HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 yum).

[¢]

[e]

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

o

Detection: UV at 254 nm.

[¢]
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o Procedure: A dilute, precisely weighed sample is injected. The area of the 4-
Bromobenzaldehyde peak is compared to the total area of all peaks in the chromatogram
to calculate the purity percentage (Area %).

2. ldentity Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

e Purpose: To confirm the molecular structure of the compound and, in this case, the position
of the 13C labels. The 13C NMR spectrum is a key piece of data.[8][11]

e Protocol Outline:
o Instrument: NMR Spectrometer (e.g., 400 MHz).
o Solvent: Deuterated chloroform (CDCIs) or dimethyl sulfoxide (DMSO-ds).

o Procedure: The sample is dissolved in the deuterated solvent. Both 1H and 3C NMR
spectra are acquired. The resulting chemical shifts, splitting patterns, and integrations are
compared against a reference spectrum or theoretical values to confirm the structure. The
absence of signals at natural abundance 3C chemical shifts for the aromatic ring confirms
high isotopic enrichment.

3. Isotopic Enrichment by Mass Spectrometry (MS)

e Purpose: To confirm the molecular weight and determine the isotopic distribution of the
labeled compound.

e Protocol Outline:
o Instrument: High-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).

o lonization Technique: Electrospray lonization (ESI) or Gas Chromatography-Mass
Spectrometry (GC-MS).

o Procedure: The sample is introduced into the mass spectrometer. The instrument
measures the mass-to-charge ratio (m/z) of the resulting ions. For 4-Bromobenzaldehyde-
13Cs, the molecular ion cluster is analyzed. The presence of a prominent peak at the
expected mass (approx. 191 for [M+H]*, considering the 13Ces and 7°Br/81Br isotopes) and
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the low intensity of peaks corresponding to molecules with fewer than six 3C atoms are
used to calculate the isotopic enrichment level.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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